Cas no 1212075-49-4 ((R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride)

(R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride is a chiral amine derivative with a high degree of stereochemical purity, widely used as a key intermediate in pharmaceutical synthesis. The compound features a 2,5-difluorophenyl group attached to an ethanamine backbone, with the (R)-enantiomer configuration providing specific binding properties for targeted applications. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly valuable in the development of bioactive molecules, including CNS-active drugs and enzyme inhibitors, due to its rigid aromatic structure and fluorine substitution, which can improve metabolic stability and binding affinity. Its enantiomeric purity makes it suitable for asymmetric synthesis and chiral resolution studies.
(R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride structure
1212075-49-4 structure
Product Name:(R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride
CAS No:1212075-49-4
MF:C8H10ClF2N
MW:193.62150812149
MDL:MFCD12757705
CID:1030316
PubChem ID:53484728
Update Time:2025-07-02

(R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride
    • (1R)-1-(2,5-difluorophenyl)ethanamine,hydrochloride
    • (R)-1-(2,5-Difluorophenyl)ethamine hydrochloride
    • MFCD12757705
    • (R)-1-(2,5-difluorophenyl)ethan-1-amine hydrochloride
    • (1R)-1-(2,5-difluorophenyl)ethanamine;hydrochloride
    • DTXSID80704170
    • (R)-1-(2,5-Difluorophenyl)ethanaminehydrochloride
    • (R)-1-(2,5-DIFLUOROPHENYL)ETHAN-1-AMINE HCL
    • DS-4740
    • (1R)-1-(2,5-difluorophenyl)ethan-1-amine hydrochloride
    • EN300-7832017
    • CS-0196747
    • 1391449-47-0
    • (1R)-1-(2,5-Difluorophenyl)ethan-1-amine--hydrogen chloride (1/1)
    • AKOS015923169
    • (AlphaR)-2,5-difluoro-alpha-methylbenzenemethanamine
    • (R)-1-(2,5-difluorophenyl)ethanamine HCl
    • 1212075-49-4
    • J-501718
    • (1R)-1-(2,5-DIFLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
    • MDL: MFCD12757705
    • Inchi: 1S/C8H9F2N.ClH/c1-5(11)7-4-6(9)2-3-8(7)10;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
    • InChI Key: NQFUIZOIKVFLIM-NUBCRITNSA-N
    • SMILES: Cl.FC1C=CC(=CC=1[C@@H](C)N)F

Computed Properties

  • Exact Mass: 193.0469833g/mol
  • Monoisotopic Mass: 193.0469833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų
  • XLogP3: 1.4

(R)-1-(2,5-Difluorophenyl)ethanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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